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Compound of Interest

4-Fluoro-2-
Compound Name:

(trifluoromethyl)benzaldehyde

cat. No.: B1297551

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Fluoro-2-
(trifluoromethyl)benzaldehyde, a key intermediate in the synthesis of pharmaceuticals and
agrochemicals. Its unique molecular structure contributes to enhanced biological activity and
metabolic stability in target compounds.

Physicochemical Properties

The quantitative data for 4-Fluoro-2-(trifluoromethyl)benzaldehyde are summarized in the
table below, providing a comprehensive overview of its physical and chemical characteristics.
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Property Value Reference
Density 1.42 g/mL [1]
Molecular Formula CsHaF4O [1]
Molecular Weight 192.11 g/mol [1]
Boiling Point 114 °C [1]
Refractive Index n20/D 1.45 [1]
Purity =>98% (GC) [1]

Colorless to light yellow to light
Appearance o [1]
orange clear liquid

CAS Number 90176-80-0 [1]

Applications in Synthesis

4-Fluoro-2-(trifluoromethyl)benzaldehyde is a versatile reagent in organic synthesis,
particularly in the development of novel drug candidates and advanced materials.[1] Its
fluorinated structure enhances reactivity and stability in various chemical processes.[1] The
trifluoromethyl group is a key contributor to improved biological activity and metabolic stability
in pharmaceutical compounds.[1]

A primary application of this compound is as an intermediate in the synthesis of more complex
molecules. The aldehyde functional group readily participates in a variety of chemical reactions,
making it a valuable building block for medicinal chemists.

Experimental Workflow: Utilization in a Synthetic
Pathway

The following diagram illustrates a generalized workflow for the utilization of 4-Fluoro-2-
(trifluoromethyl)benzaldehyde in a synthetic pathway. This visualization outlines the logical
progression from starting material to a final, more complex product.
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Caption: Generalized synthetic workflow.

Safety and Handling

Store at room temperature.[1] As with any chemical reagent, appropriate personal protective
equipment should be worn when handling 4-Fluoro-2-(trifluoromethyl)benzaldehyde. Please
refer to the material safety data sheet (MSDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 4-Fluoro-2-
(trifluoromethyl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297551#4-fluoro-2-trifluoromethyl-benzaldehyde-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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